N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

• Molecular Formula: C17H11Cl3N2O2
• Molecular Weight: 381.6 g/mol
• IUPAC Name: N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H11Cl3N2O2/c1-9-14(17(23)21-13-8-3-2-5-10(13)18)16(22-24-9)15-11(19)6-4-7-12(15)20/h2-8H,1H3,(H,21,23)
• InChI Key: LDYDAGBAIVILCG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC=CC=C3Cl

Description

N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as A-438079 and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide involves the inhibition of the P2X7 receptor. This receptor plays a role in the regulation of inflammation and pain perception. By inhibiting this receptor, N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide has been shown to have analgesic and anti-inflammatory properties.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines and to decrease the activation of immune cells. Additionally, it has been shown to reduce pain perception and to have anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide in lab experiments is its specificity for the P2X7 receptor. This allows for more targeted studies of the receptor's role in inflammation and pain perception. However, one limitation is that the compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide. One potential direction is the development of more potent and selective inhibitors of the P2X7 receptor. Additionally, the compound's potential as an anti-cancer agent warrants further investigation. Finally, more research is needed to fully understand the compound's mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide involves the reaction of 2,6-dichloroaniline with 2-chlorobenzoyl chloride in the presence of a base. The resulting product is then reacted with 5-methylisoxazole-4-carboxylic acid to yield the final compound.

Scientific Research Applications

N-(2-chlorophenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic properties and has been studied as a potential treatment for neuropathic pain. Additionally, it has been studied for its potential use in the treatment of inflammatory bowel disease and as an anti-cancer agent.